Cas no 60372-28-3 ( )

• Product Name: &nbsp
• CAS No: 60372-28-3
• MF: C₁₆H₂₃NS₂
• MW: 293.490521669388
• CID: 951767
• PubChem ID: 302697
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-nonylsulfanyl-1,3-benzothiazole
• 2-(nonylsulfanyl)-1,3-benzothiazole
• AC1L7137
• NSC190392
• NSC-190392
• 60372-28-3
• DTXSID10307219
•  

• Inchi： 1S/C16H23NS2/c1-2-3-4-5-6-7-10-13-18-16-17-14-11-8-9-12-15(14)19-16/h8-9,11-12H,2-7,10,13H2,1H3
• InChI Key： HBRRXUWFTFCINI-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCCCCCCCC

Computed Properties

• Exact Mass: 293.12739
• Monoisotopic Mass: 293.12719208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89
• LogP: 6.13900